Journal Name:International Journal of Polymer Analysis and Characterization
Journal ISSN:1023-666X
IF:1.837
Journal Website:http://www.tandfonline.com/toc/gpac20/current
Year of Origin:2005
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:70
Publishing Cycle:Quarterly
OA or Not:Not
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2023-04-19 , DOI:
10.1080/10643389.2023.2200714
AbstractAdsorption technology is a hot topic in the field of dye removal, and higher adsorption capacity is one of the eternal themes. Ionic dyes account for more than 90% of the literature on dyes adsorption in recent decade. In this article, various physical and chemical mechanisms of dye adsorption are combed in detail, and electrostatic interaction is the major mechanism of ionic dyes adsorption. The key to improving the adsorption capacity is to increase the electrostatic interaction force/surface charge of adsorbents. Moreover, different modification methods to improve the adsorption of ionic dyes by changing the charge properties of adsorbents were reviewed, including grafting functional groups, composite, and adsorbent structural modulation. The practical prospects of each modification method/substance were highlighted and discussed from the perspectives of performance, preparation processes, cost, and toxicity. This review mainly includes (1) the classification and adsorption mechanisms of dyes; (2) types, performance and application prospects of grafted ligands and substances applied for compositing; (3) the performance and limitations of the structural regulation methods; (4) research progresses of amphoteric adsorbents; (5) the prospect of adsorbents development and industrial-scale application. This review attempts to provide a detailed reference for the modification of adsorbents via electrostatic interaction regulation.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2022-09-30 , DOI:
10.1080/10643389.2022.2128194
AbstractPhosphorus (P) as an essential nutrient for life sustains the productivity of food systems; yet misdirected P often accumulates in wastewater and triggers water eutrophication if not properly treated. Although technologies have been developed to remove P, little attention has been paid to the recovery of P from wastewater. This work provides a comprehensive review of the state-of-the-art P removal technologies in the science of wastewater treatment. Our analyses focus on the mechanisms, removal efficiencies, and recovery potential of four typical water and wastewater treatment processes including precipitation, biological treatment, membrane separation, and adsorption. The design principles, feasibility, operation parameters, and pros & cons of these technologies are analyzed and compared. Perspectives and future research of P removal and recovery are also proposed in the context of paradigm shift to sustainable water treatment technology.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2023-07-20 , DOI:
10.1080/10643389.2023.2232257
AbstractThe use of algicidal bacteria has gained prominence as natural solution to control the worrying increase of harmful algal blooms worldwide. However, although cyanobacterial blooms (cyanoHABs) often dominate freshwater bodies, recent reviews on the subject have addressed cyanobacteria in the second place and focused more on bacteria-algae interactions. This article provides a critical review of the fundamental aspects of searching for, isolating and assaying candidate algicidal bacteria targeting cyanobacteria. Possible species-specific interactions and the different modes of action of bacteria against different species of cyanobacteria are also discussed. It has been observed that there is a clear bias in the literature toward the genus Microcystis, being by far the most studied and reviewed to date. This contrasts with the numerous studies showing cyanobacterial blooms dominated by other harmful species, such as the genera Planktothrix, Aphanizomenon or Raphidiopsis. To add new knowledge to the lack of current studies on these genera, a separate experimental section has been included in this review with research results on the sensitivity of nine harmful freshwater cyanobacteria and two green algae to different bacteria and algicidal compounds. Finally, certain ecological and biosafety risks that must be taken into account when applying algicidal bacteria as a bioaugmentation strategy are also highlighted. Overall, this review is presented as an attempt to outline the knowledge gathered over the last thirty years of research, while raising new questions and debates on key issues that remain poorly understood.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2023-04-11 , DOI:
10.1080/10643389.2023.2196230
AbstractThe agricultural sector is increasingly dependent upon the use of plastic products to enhance productivity. In addition to many incidental inputs, plastic fragments are progressively accumulating in soil following the degradation of plastic products. Microplastics (MPs, <5 mm) and nanoplastics (NPs, <1 µm) in agricultural soils have caused substantial concerns recently. The insidious interactions between plants, soil, and MPs/NPs in the agricultural environment could affect soil health, crop productivity, and threaten food safety and human health. Importantly, finer NPs can be taken up by plants, induce oxidative stress and negatively affect plant growth. Even though interactions of MPs/NPs with plants in the plant-soil nexus have been reported, a comprehensive review of the state of knowledge is lacking, which hinders continued progress in this emerging field. This review aims to fill the gap by extensively summarizing MPs/NPs sources in agriculture, techniques to investigate, impact on soil properties and accumulation in the plants. The synergistic effect of organic and inorganic co-contaminants and MPs/NPs are highlighted due to the widespread presence of these chemicals in agricultural soils. This review also presented possible mechanisms of MPs/NPs phytotoxicity. Although new information is emerging there is a paucity of data on the fate and impact of MPs/NPs in the plant-soil nexus. More efforts are needed to elucidate the fate and impact of MPs/NPs in agricultural soils to gain a deeper understanding of their health and safety implications.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2022-10-20 , DOI:
10.1080/10643389.2022.2129941
AbstractRecent epidemiological investigations report that environmental factors, such as exposure to harmful substances and stress related to unhealthy lifestyles, can result in health risks to organisms. The involvement of paternal exposure to chemicals and stresses, which leads to a negative impact on physiological responses and developmental processes in descendants, has drawn scientific attention. In this comprehensive review, we systematically describe different exposure sources of intergenerational and transgenerational health effects, including smoking, atmospheric fine particulate matter, alcohol, obesogenic diet and chemical toxicants, as well as stress related to unhealthy lifestyles, such as early stress and trauma during early development. Furthermore, effects on paternal lineages through epigenetic mechanisms mediated by germ cells, including effects on reproduction, oxidative stress, nervous and immune systems, were reviewed. Collectively, these effects can affect genetic materials through DNA methylation, small noncoding RNAs and histone modifications in later generations. Specifically, neurotoxicity or brain development caused by paternal inheritance was reviewed for this research. To better understand the epigenetic mechanisms of phenotypic changes and pathological lesions, further studies should emphasize research on the effects on third or fourth generation (i.e., F3 or F4) of offspring, rather than only the first or second generation (i.e., F1 or F2), which is generally done. In particular, how the toxic effects of new pollutants on paternal heritage are transmitted to successive generations (i.e., F3 and onward) should be more fully explored, and attempts should be made to find ways to alleviate the effects of the exposures on offspring.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2023-03-01 , DOI:
10.1080/10643389.2023.2181620
AbstractShotgun metagenomic sequencing of the collective genomic information carried across microbial communities is emerging as a powerful approach for monitoring antibiotic resistance in environmental matrices. Metagenomics is advantageous in that known and putative antibiotic resistance genes (ARGs) (i.e., the resistome) can be screened simultaneously without a priori selection of targets. Additionally, as new ARGs are discovered and catalogued, stored sequencing data can be reanalyzed to assess the prevalence of emerging genes or pathogens. However, best practices for metagenomic data generation and processing are needed to support comparability across space and time. To support reproducible downstream analysis, guidance is first needed with respect to sampling design, sample preservation and storage, DNA extraction, library preparation, sequencing depth, and experimental controls. Here we conducted a systematic review to assess current practices for the application of metagenomics for AR profiling of wastewater, recycled water, and surface water and to offer recommendations to support comparability in the collection, production, and analysis of resulting data. Based on integrated analysis of findings and data reported across 95 articles identified, a field to benchtop metagenomic workflow is discussed for optimizing the representativeness and comparability of generated data. Through the reanalysis of 1474 publicly-available metagenomes, appropriate sequencing depths per environment and uniform normalization strategies are provided. Further, there is opportunity to harness the quantitative capacity of metagenomics more overtly through inclusion of sequencing controls. The recommendations will amplify the overall value of the metagenomic data generated to support within and between study comparisons, now and in the future.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2022-12-14 , DOI:
10.1080/10643389.2022.2156225
AbstractThe specific properties of nanoparticles can induce toxic or promoting effects on plant growth. We performed a meta-analysis of 173 studies to evaluate the uptake and accumulation of metallic nanoparticles (MNPs) by crops. Studies on the main cereal/vegetable crops (wheat, tomato, bean, maize, rice and cucumber) and Ag, Zn, Ce, Fe, Cu and Ti containing MNPs were mostly found; 63% of the studies used MNPs with size <30 nm, and root application accounted for 84% of all studies. Under root exposure, metal concentrations were reduced by up to 2 orders of magnitude from root through shoot to leaf. Moreover, the uptake preference of MNPs or dissolved metals was element-specific and varied among tissues. Plants accumulated generally higher concentrations of the three essential elements (Cu, Zn and Fe) than of the non-essential ones (Ag, Ce and Ti). Also, foliar application was more efficient than root exposure. Metal concentrations in shoots increased with decreasing particle size for non-essential elements, but showed a variable increase for essential elements as size decreased. Besides, the uptake of MNPs increased with more negative zeta potential (especially for Cu and Zn). Overall, the plant essential elements (Cu, Zn and Fe) were preferred taken up as MNPs, while for non-essential elements (Ag and Ce) uptake as dissolved metals was more common. We conclude that for plant nanofertilizers, foliar application of essential elements as small MNPs might be more efficient for crop uptake than the uptake of dissolved metals.HighlightsUptake of essential elements was significantly higher than that of non-essential elements.Metal accumulations increased with smaller particle size and more negative zeta potential.Non-essential elements (Ag and Ce) are acquired preferably as dissolved metals.Essential elements (Cu, Zn and Fe) are preferably taken up as nanoparticles.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2023-01-09 , DOI:
10.1080/10643389.2022.2164154
AbstractSeagrasses provide crucial ecosystem services in the coastal environment, but are under increasing threat associated with anthropogenic activities. Seagrass meadows effectively trap suspended sediment, a key vector for trace metal transport, by altering local hydrodynamic conditions around their leaves and stems. As a result, seagrass meadows often have different geochemical sediment characteristics compared to adjacent bare sediments and may accumulate higher concentrations of trace metals. The aim of this systematic review was to identify research trends and knowledge gaps in the relationships between metals and seagrasses. The systematic search of the literature identified a total of 191 relevant articles. Although seagrasses have a broad geographic distribution, the highest diversity and endemism exists in the Indo-Pacific region, yet most studies (40%) were conducted in the Mediterranean Sea. There were also taxonomic gaps with some common species groups, including Amphibolis and Thalassodendron spp., being poorly studied. The reviewed studies examined the relationship between seagrass and 39 metal elements. There were no studies examining rare-earth elements (REEs) or platinum-group elements (PGEs), both of which are critical classes of metals in emerging technologies. Furthermore, the review determined that all 191 studies focused on the impact of metals on seagrasses, while only six also considered the effect of seagrasses on metal geochemistry in sediments. We conclude that further research is necessary to address these key gaps in knowledge to better understand the role(s) of seagrasses in the distribution, immobilization, and release of trace metals in coastal ecosystems.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2023-05-31 , DOI:
10.1080/10643389.2023.2217068
AbstractSynthetic musks (SMs) have been widely used as fragrance ingredients in various daily consumer products. Due to their mass production and usage, the presence of SMs has been reported in environmental and human biological samples, raising global concerns over human health effects. This review outlines the current knowledge on human exposure pathways and internal exposure to environmental SMs. The biotransformation of SMs in humans is also highlighted. Compared to exposure through inhalation and oral ingestion pathways, dermal contact from SMs-containing personal care products is the dominant pathway, accounting for 82–93% of total human SMs daily exposure. After penetrating the skin barrier, SMs can be absorbed by the dermis, causing potential skin irritation. Regarding internal human exposure, around half of the limited studies focused on breast milk, indicating considerable risks for vulnerable global populations (e.g. pregnant women and babies). The health effects of SMs are assessed synergistically based on the existing data and our calculated toxicological predictions. SMs could induce endocrine disruption and mutagenic toxicity according to historical analysis of data. Our computational toxicology data suggested negative impacts on the cardiovascular system for the first time. However, caution should be applied when interpreting adverse health effects using the available data, as the effective toxic doses of different SMs in laboratory studies were greater than actual environmental concentrations in most cases. Based on an analysis of research progress, this review also proposed the need to study the relationship between long-term low-dose exposure and adverse human health effects in future research.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2023-04-20 , DOI:
10.1080/10643389.2023.2202105
AbstractPlant volatiles, particularly biogenic volatile organic compounds (BVOCs), emitted in urban areas have attracted attention as olfactory signals between plants and other organisms, including insects. However, in urban areas, elevated ozone (O3) levels inhibit plant growth and degrade olfactory signals, including both insect pheromones and BVOCs, resulting in disrupted biological communication. In this article, we review recent findings on how O3 modifies olfactory interactions, focusing on both the emitters and receivers of these signals. The influence of O3 on herbivorous insects and their enemies alters the pressure caused by herbivorous damage in the field, which can affect the development of the defensive capacities of plants at the hereditary level. To address the challenges posed by O3 in biological interactions, BVOC characteristics (e.g., emission rate and species, blend composition, O3 reactivity, and oxidative products) and O3 effects on insects (e.g., preference and antennal detectivity) should be clarified. At the same time, BVOC emissions are expected to increase with rising temperatures, which will likely increase the impact of BVOCs on O3 formation in the future. Therefore, it is necessary to devise strategies, such as selecting non- or low BVOC emitters, to regulate BVOC emissions from urban greening plants and mitigate O3 risks to olfactory interactions and plant health.
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Major Disciplines | Sub Discipline | TOP | Summarize |
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工程技术4区 | POLYMER SCIENCE 高分子科学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
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14.00 | 26 | Science Citation Index Expanded | Not |
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